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Compound of Interest

Compound Name: 3-methylpent-4-enoic acid

Cat. No.: B156693 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

synthesis of 3-methylpent-4-enoic acid.
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Step 1: Synthesis of But-1-en-3-ol

Step 2: Johnson-Claisen Rearrangement & Hydrolysis
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3-Methylpent-4-enoic Acid
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2. Acidic Workup
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Low Yield of
3-Methylpent-4-enoic Acid

Check Yield of
But-1-en-3-ol (Step 1)

Check Yield of
Rearrangement/Hydrolysis (Step 2)
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Moisture contamination? Inactive Mg? Side reactions?

Dry glassware/solvents Activate Mg Slow addition at low tempIncomplete reaction? Decomposition?

Increase temp/time Use milder catalyst

Incomplete hydrolysis?

Increase base/time
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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